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Compound of Interest

Compound Name: Hdac2-IN-2

Cat. No.: B15586889 Get Quote

Application Notes for Hdac2-IN-2 in DMSO
Introduction

Hdac2-IN-2 is a chemical inhibitor targeting Histone Deacetylase 2 (HDAC2), an enzyme

crucial for the epigenetic regulation of gene expression.[1][2] HDAC2 functions by removing

acetyl groups from lysine residues on histone tails, which leads to chromatin condensation and

transcriptional repression.[1][3] By inhibiting HDAC2, Hdac2-IN-2 maintains a state of histone

hyperacetylation, resulting in a more relaxed chromatin structure and the activation of gene

transcription.[1] This mechanism makes HDAC2 inhibitors like Hdac2-IN-2 valuable tools in

cancer research and for studying neurodegenerative diseases.[1] These application notes

provide detailed protocols for the preparation of Hdac2-IN-2 stock solutions in Dimethyl

Sulfoxide (DMSO), a common solvent for such compounds in in-vitro studies.[4]

Physicochemical and Biological Properties

Proper preparation of Hdac2-IN-2 stock solutions is critical for accurate and reproducible

experimental results. The following table summarizes the key quantitative data for Hdac2-IN-2.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15586889?utm_src=pdf-interest
https://www.benchchem.com/product/b15586889?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-hdac2-inhibitors-and-how-do-they-work
https://en.wikipedia.org/wiki/Histone_deacetylase_2
https://synapse.patsnap.com/article/what-are-hdac2-inhibitors-and-how-do-they-work
https://atlasgeneticsoncology.org/gene/40803/hdac2-(histone-deacetylase-2)
https://www.benchchem.com/product/b15586889?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-hdac2-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b15586889?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-hdac2-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b15586889?utm_src=pdf-body
https://www.medchemexpress.com/hdac2-in-2.html
https://www.benchchem.com/product/b15586889?utm_src=pdf-body
https://www.benchchem.com/product/b15586889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₈H₁₅N₃O₃S [4]

Molecular Weight 353.40 g/mol [4]

CAS Number 332169-78-5 [4]

Appearance White to off-white solid [4]

Solubility in DMSO 23.81 mg/mL (67.37 mM) [3][4]

Storage (Powder) -20°C for 3 years [4]

Storage (in Solvent)
-80°C for 6 months, -20°C for 1

month
[4]

Mechanism of Action
Inhibitor of HDAC2 with a Kd

value of 0.1-1 μM
[4]

HDAC2 Signaling Pathway
HDAC2 is a key player in the regulation of gene expression. It is often recruited to specific

gene promoters by transcription factors and is a component of larger co-repressor complexes

such as Sin3, NuRD, and CoREST.[3] Once at the promoter, HDAC2 removes acetyl groups

from histones, leading to a condensed chromatin structure and the repression of gene

transcription.[1][3] Hdac2-IN-2 inhibits this deacetylase activity, leading to an open chromatin

state and allowing for gene expression.
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HDAC2 Signaling Pathway
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Hdac2-IN-2 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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